Cas no 2310015-31-5 (4-cyclopropyl-6-(1-methanesulfonylpiperidin-4-yl)methoxypyrimidine)

• Product Name: 4-cyclopropyl-6-(1-methanesulfonylpiperidin-4-yl)methoxypyrimidine
• CAS No: 2310015-31-5
• MF: C₁₄H₂₁N₃O₃S
• MW: 311.399842023849
• CID: 5326276
• Update Time: 2025-06-28

4-cyclopropyl-6-(1-methanesulfonylpiperidin-4-yl)methoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-6-((1-(methylsulfonyl)piperidin-4-yl)methoxy)pyrimidine
• 4-cyclopropyl-6-[(1-methylsulfonylpiperidin-4-yl)methoxy]pyrimidine
• 4-cyclopropyl-6-(1-methanesulfonylpiperidin-4-yl)methoxypyrimidine

• Inchi： 1S/C14H21N3O3S/c1-21(18,19)17-6-4-11(5-7-17)9-20-14-8-13(12-2-3-12)15-10-16-14/h8,10-12H,2-7,9H2,1H3
• InChI Key： CCPGMCLJGJBSSC-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(COC2=CC(C3CC3)=NC=N2)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 439
• XLogP3: 1.1
• Topological Polar Surface Area: 80.8

Additional information on 4-cyclopropyl-6-(1-methanesulfonylpiperidin-4-yl)methoxypyrimidine

Chemical Profile of 4-cyclopropyl-6-(1-methanesulfonylpiperidin-4-yl)methoxypyrimidine (CAS No. 2310015-31-5)

4-cyclopropyl-6-(1-methanesulfonylpiperidin-4-yl)methoxypyrimidine (CAS No. 2310015-31-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the pyrimidine class, which is well-documented for its broad spectrum of pharmacological properties, including antiviral, anticancer, and antimicrobial effects. The presence of a cyclopropyl group and a methanesulfonylpiperidine moiety in its molecular structure imparts distinct chemical and biological characteristics that make it a promising candidate for further investigation.

The cyclopropyl group, a three-membered carbon ring, is known for its ability to enhance metabolic stability and binding affinity in drug molecules. This structural feature has been strategically incorporated into various drug candidates to improve their pharmacokinetic profiles. In contrast, the 1-methanesulfonylpiperidin-4-yl substituent introduces a positively charged nitrogen atom, which can facilitate interactions with negatively charged biological targets such as enzymes and receptors. This dual functionality makes the compound an intriguing subject for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 4-cyclopropyl-6-(1-methanesulfonylpiperidin-4-yl)methoxypyrimidine with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain kinases and other enzymes involved in cancer progression. The methoxy group at the 6-position of the pyrimidine ring further modulates its reactivity and binding properties, potentially enhancing its efficacy as a therapeutic agent.

In vitro studies have begun to elucidate the mechanistic pathways through which this compound may exert its biological effects. Preliminary data indicate that it can disrupt signaling pathways critical for cell proliferation and survival. The combination of the cyclopropyl and methanesulfonylpiperidine moieties appears to contribute to its ability to modulate enzyme activity without significant off-target effects. These findings are particularly promising given the increasing demand for drugs with improved selectivity and reduced toxicity.

The synthesis of 4-cyclopropyl-6-(1-methanesulfonylpiperidin-4-yl)methoxypyrimidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule efficiently. The development of scalable synthetic routes is essential for transitioning this compound from laboratory research to clinical development.

As interest in targeted therapies continues to grow, compounds like 4-cyclopropyl-6-(1-methanesulfonylpiperidin-4-yl)methoxypyrimidine are being evaluated for their potential in personalized medicine. The structural diversity offered by this molecule allows for modifications that could tailor its pharmacological properties to specific patient populations or disease states. Collaborative efforts between academic researchers and pharmaceutical companies are crucial for advancing the discovery and development of such innovative drug candidates.

The regulatory landscape for new drug development remains stringent but supportive of novel compounds with demonstrated therapeutic value. Regulatory agencies require comprehensive data on safety, efficacy, and manufacturing consistency before approving new drugs for clinical use. The ongoing research into 4-cyclopropyl-6-(1-methanesulfonylpiperidin-4-yl)methoxypyrimidine aims to address these requirements by generating robust preclinical and clinical evidence.

Future directions in the study of this compound may include exploring its interactions with other biological targets beyond kinases, as well as investigating its potential in combination therapies. The integration of machine learning algorithms into drug discovery processes could accelerate the identification of new derivatives with enhanced properties. By leveraging cutting-edge technologies and interdisciplinary approaches, researchers hope to unlock the full therapeutic potential of 4-cyclopropyl-6-(1-methanesulfonylpiperidin-4-yl)methoxypyrimidine.